4-{5-[2-(4-morpholinylcarbonyl)phenoxy]-1H-tetrazol-1-yl}benzoic acid

• IUPAC Name: 4-[5-[2-(morpholine-4-carbonyl)phenoxy]tetrazol-1-yl]benzoic acid
• InChI: InChI=1S/C19H17N5O5/c25-17(23-9-11-28-12-10-23)15-3-1-2-4-16(15)29-19-20-21-22-24(19)14-7-5-13(6-8-14)18(26)27/h1-8H,9-12H2,(H,26,27)
• InChI Key: OQIDETUZZNAAHN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=CC=CC=C2OC3=NN=NN3C4=CC=C(C=C4)C(=O)O
• Molecular Formula: C19H17N5O5
• Molecular Weight: 395.4 g/mol

Description

4-{5-[2-(4-morpholinylcarbonyl)phenoxy]-1H-tetrazol-1-yl}benzoic acid is a tetrazole-based compound that has gained significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, material sciences, and agriculture. This compound is known for its unique chemical properties, which make it an ideal candidate for a wide range of applications.

Mechanism of Action

The mechanism of action of 4-{5-[2-(4-morpholinylcarbonyl)phenoxy]-1H-tetrazol-1-yl}benzoic acid is not fully understood. However, it is believed to work by inhibiting specific enzymes and receptors that are involved in the development and progression of diseases. This compound has been shown to target various pathways, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the JAK/STAT pathway.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. This compound has been shown to inhibit cell proliferation, induce apoptosis, and reduce inflammation. Additionally, it has been found to have antioxidant and neuroprotective properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-{5-[2-(4-morpholinylcarbonyl)phenoxy]-1H-tetrazol-1-yl}benzoic acid in lab experiments is its high potency and selectivity. This compound has been shown to exhibit significant activity at low concentrations, making it an ideal candidate for drug discovery. However, one of the main limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain applications.

Future Directions

There are several future directions for research involving 4-{5-[2-(4-morpholinylcarbonyl)phenoxy]-1H-tetrazol-1-yl}benzoic acid. One area of interest is the development of new derivatives of this compound with improved pharmacological properties. Additionally, there is a need for further studies to understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, research is needed to explore the potential applications of this compound in other fields, such as material sciences and agriculture.

Synthesis Methods

The synthesis of 4-{5-[2-(4-morpholinylcarbonyl)phenoxy]-1H-tetrazol-1-yl}benzoic acid involves a multistep process that requires the use of specialized equipment and chemicals. The most commonly used method for synthesizing this compound involves the reaction between 4-bromobenzoic acid, 2-(4-morpholinyl)acetic acid, and sodium azide. This reaction is carried out under controlled conditions, and the resulting product is purified using various techniques such as chromatography and recrystallization.

Scientific Research Applications

4-{5-[2-(4-morpholinylcarbonyl)phenoxy]-1H-tetrazol-1-yl}benzoic acid has been extensively studied for its potential applications in the field of drug discovery. This compound has been shown to exhibit significant activity against various diseases, including cancer, inflammation, and bacterial infections. Additionally, it has been found to be effective in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.